Cas no 16162-51-9 (Benzenemethanol, a-[(phenylthio)methyl]-)

• Product Name: Benzenemethanol, a-[(phenylthio)methyl]-
• CAS No: 16162-51-9
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 1341142
• Update Time: 2024-08-17

Benzenemethanol, a-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(phenylthio)methyl]-
• Benzenemethanol, α-[(phenylthio)methyl]-

• Inchi： 1S/C14H14OS/c15-14(12-7-3-1-4-8-12)11-16-13-9-5-2-6-10-13/h1-10,14-15H,11H2
• InChI Key： XAIBVIWAJLFVEG-UHFFFAOYSA-N
• SMILES： C1(C(CSC2=CC=CC=C2)O)=CC=CC=C1

Computed Properties

• Exact Mass: 230.07662

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 156 °C(Press: 0.04 Torr)
• PSA: 20.23
• pka: 13.55±0.20(Predicted)